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Introduction
This document provides detailed application notes and protocols for the fabrication of

hydrogels utilizing the bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) reaction

between trans-cyclooctene (TCO) and tetrazine (Tz) functionalized polyethylene glycol (PEG)

linkers. This "click chemistry" approach offers rapid, specific, and catalyst-free hydrogel

formation under physiological conditions, making it an ideal platform for a wide range of

biomedical applications, including 3D cell culture, tissue engineering, and controlled drug

delivery.[1][2][3][4]

The TCO-tetrazine reaction is exceptionally fast, allowing for the in situ formation of hydrogels

within minutes.[2][5] The resulting hydrogels are biocompatible and their mechanical and

biochemical properties can be readily tuned to mimic specific cellular microenvironments.[6][7]

[8][9]
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The fundamental principle behind this hydrogel fabrication method is the covalent crosslinking

of multi-arm PEG macromers functionalized with either TCO or tetrazine moieties. When

solutions of these complementary PEG precursors are mixed, the rapid and highly specific

TCO-tetrazine ligation results in the formation of a stable, three-dimensional hydrogel network.

[1][2][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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